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Compound of Interest

Compound Name: Testosterone acetate
CAS No.: 1045-69-8
Cat. No.: B1681273
Get Quote
. J

Executive Summary & Core Directive

Testosterone Acetate (CAS 1045-69-8) is a DEA Schedule 11l Controlled Substance and a
potential environmental endocrine disruptor. Disposal is governed by a complex intersection of
DEA (security) and EPA (environmental) regulations.

The Golden Rule of Compliance: Under the EPA's Management Standards for Hazardous
Waste Pharmaceuticals (40 CFR Part 266 Subpart P), hazardous waste pharmaceuticals that
are also DEA-controlled substances are conditionally exempt from RCRA hazardous waste
regulations provided they are managed and destroyed in compliance with DEA regulations.[1]

Immediate Action Items:
o STOP: Do not dispose of Testosterone Acetate down the drain (sewer ban).
e STOP: Do not place in standard chemical waste streams without EHS consultation.

o ACTION: Segregate all testosterone waste from general laboratory waste immediately.
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Regulatory Framework & Chemical Safety[2][3][4]

Chemical Profile
Property Data Relevance to Disposal

Identifier for waste manifesting.

CAS Number 1045-69-8
[2]
Requires strict Chain of
DEA Status Schedule llI
Custody (21 CFR 1317).
) o Requires handling as a "Select
Carcinogenicity Group 2A (IARC) ]
Carcinogen" (OSHA).
B Low in water; High in organic "Sewering" is physically
Solubility , _ _
solvents ineffective and illegal.
Combustible; incineration is
Flash Point >100°C (typically) the preferred destruction

method.

The Regulatory Intersection (EPA vs. DEA)

The primary challenge in disposing of Testosterone Acetate is its dual status.

» DEA Requirement: The substance must be rendered "non-retrievable" to prevent diversion.

[31[4]1[5]
o EPA Requirement: The substance must not enter the water supply.

The "Subpart P" Exemption: As per , if your facility operates under Subpart P, you are exempt
from RCRA hazardous waste coding (e.g., D001, U-lists) for this specific waste if it is
combusted at a permitted waste combustor.[2] This streamlines the process: Compliance with
DEA destruction standards generally satisfies EPA requirements.

Waste Categorization Logic

Before disposal, you must categorize the waste stream to select the correct protocol.[6]
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Identify Testosterone Acetate Waste

Is it Unused/Expired
Pure Substance?

No Yes

Is it a Mixture/Solution PROTOCOL A:
(e.g., HPLC Waste)? Reverse Distribution

No Yes

. . PROTOCOL B:
Is it Trace Residue . .
(Empty Vials/Syringes)? Wltness_ed Destruction
(On-Site or Hauler)
es
PROTOCOL C:
Sharps/Biohazard

(If ' RCRA Empty")

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate disposal protocol based on waste form.

Detailed Disposal Protocols
PROTOCOL A: Reverse Distribution (Stock Inventory)

Best for: Expired, unwanted, or off-spec pure substance in original containers.[2] Mechanism:
Transfer of custody to a DEA-registered Reverse Distributor.[7][8]

* Inventory Reconciliation: Verify the exact weight/count of the substance against your DEA
usage logs. Any discrepancy must be resolved before transfer.

¢ Vendor Selection: Contact a licensed Reverse Distributor (e.g., PharmalLink, Stericycle).[2]
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» Documentation:
o Since Testosterone Acetate is Schedule Ill, a DEA Form 222 is not required.[2]
o Transfer is documented via Invoice/Bill of Lading.

o The invoice must confirm: Name of substance, dosage form, strength, quantity, and date
of transfer.[2]

o Packing: Seal containers in tamper-evident packaging provided by the distributor.

» Record Retention: Keep the signed receipt/invoice for 2 years (minimum) to satisfy DEA
audits.

PROTOCOL B: Experimental Mixtures (Liquid Waste)

Best for: Reaction mixtures, HPLC effluents, or dissolved aliquots.[2] Challenge: Reverse
distributors often reject liquids. You must use a "Witnessed Destruction” workflow or a
specialized hazardous waste hauler.

e Segregation: Collect waste in a dedicated container labeled: "Hazardous Waste - Contains
Controlled Substance (Testosterone Acetate).”

o Do not mix with general organic solvents if possible, to minimize volume.[2]
e On-Site Denaturing (If permitted by local EHS):

o Method: Use a chemical digestion kit (e.g., Rx Destroyer, Cactus Sink) containing
activated carbon and a hardener.[2]

o Witnessing: Two authorized employees must witness the addition of the waste to the
matrix.[9]

o Logging: Record the destruction on DEA Form 41 (Registrant Record of Controlled
Substances Destroyed).[10][3][7]

» Off-Site Destruction (Preferred):
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o Contract a hazardous waste hauler licensed for controlled substances.
o The hauler essentially acts as the "witness" and transporter to an incinerator.

o Ensure the final destination is a Hazardous Waste Combustor.

PROTOCOL C: Trace Residues & Spills

Best for: Empty vials, syringes, and spill cleanup materials.[2]
o Empty Containers:

o If the container is "RCRA Empty" (less than 3% by weight remains), it can often be
disposed of in Sharps (if glass/needle) or Red Bag waste, depending on state laws.[2]

o Best Practice: Rinse the vial with a solvent (ethanol), add the rinsate to the Protocol B
liquid waste container, and dispose of the glass as non-hazardous glass waste.

o Spill Cleanup:

o

PPE: Nitrile gloves (double gloved), N95 respirator (if powder), safety goggles.[2]

[¢]

Containment: Cover spill with absorbent pads.

o

Deactivation: Wipe area with 10% bleach solution, followed by an ethanol wipe.[2]

[e]

Disposal: All cleanup materials (pads, gloves) must be treated as Protocol B waste (solid
controlled waste).[2]

Documentation & Chain of Custody[3][8][11][12][13]

Failure to document disposal is the most common cause of audit failure.
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Document Purpose Retention Period

Records on-site destruction
DEA Form 41 ] ) 2 Years
(spills, denaturing).[2]

_ Records transfer to Reverse
Transfer Invoice o 2 Years
Distributor (Sched III).

"Zeroing out" the inventory
Usage Log bal 2 Years
alance.

) EPA tracking for hazardous
Waste Manifest 3 Years (RCRA)
waste haulers.

Emergency Procedures

In case of Accidental Exposure:

o Skin Contact: Wash with soap and water for 15 minutes. Testosterone is absorbed through

the skin.
o Eye Contact: Flush with water for 15 minutes.
« Inhalation: Move to fresh air.
In case of Loss/Theft:
» Immediate: Notify the DEA Field Division Office within 1 business day of discovery.[3]
e Form: Complete DEA Form 106 (Report of Theft or Loss of Controlled Substances).[10][3][7]
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+ Electronic Code of Federal Regulations (eCFR).Title 40, Part 266, Subpart P - Hazardous
Waste Pharmaceuticals.[2]Link

+ Cayman Chemical. (2025). Safety Data Sheet: Testosterone Acetate.Link (Note: Verify
latest version with vendor).

¢ U.S. Department of Justice.DEA Form 41 - Registrant Record of Controlled Substances
Destroyed.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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